Cas no 2306248-79-1 (tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306248-79-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5272420
• Update Time: 2026-03-09

tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.4]octane-2-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester, (8S)-
• tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(7-12)8(13)4-5-15-11/h8,13H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： AUOIOKGLSQZUQZ-QMMMGPOBSA-N
• SMILES： C1C2([C@@H](O)CCO2)CN1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306248-79-1)

The compound tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306248-79-1) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique spiro[3.4]octane core structure, combined with hydroxy and carboxylate functional groups, makes it a valuable intermediate for drug discovery and material science. Researchers are increasingly interested in this compound due to its stereochemical complexity and versatility in constructing bioactive molecules.

In recent years, the demand for chiral building blocks like tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's CAS No. 2306248-79-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Its spirocyclic framework is particularly attractive for designing GPCR-targeting drugs and CNS-active compounds, aligning with current trends in neurodegenerative disease research.

The 8-hydroxy moiety in this molecule offers opportunities for further derivatization, enabling the creation of prodrugs or bioconjugates. This feature has drawn attention from researchers working on targeted drug delivery systems, a hot topic in precision medicine. Additionally, the tert-butyl ester group provides excellent stability during synthetic manipulations while allowing facile deprotection under mild conditions—a critical factor for green chemistry applications.

From a synthetic perspective, the 5-oxa-2-azaspiro[3.4]octane scaffold presents intriguing challenges and opportunities for catalysis experts. Recent literature highlights its potential in transition metal-catalyzed reactions and organocatalysis, addressing the pharmaceutical industry's need for efficient C-H functionalization methods. The compound's CAS No. 2306248-79-1 often appears in patent filings related to kinase inhibitors and proteolysis-targeting chimeras (PROTACs), underscoring its relevance in modern drug development.

Quality control of tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate requires advanced analytical techniques such as chiral HPLC and LC-MS, topics frequently queried in scientific forums. The compound's stereochemical purity is crucial for reproducibility in biological studies, making it a subject of interest for QC/QA specialists. Furthermore, its logP and solubility profiles are actively discussed in ADMET prediction circles, reflecting the compound's pharmacokinetic optimization potential.

In material science, the spirocyclic architecture of this compound has inspired investigations into supramolecular assemblies and smart polymers. The CAS No. 2306248-79-1 is occasionally referenced in studies exploring molecular machines and stimuli-responsive materials, demonstrating its interdisciplinary appeal. This versatility explains why searches for "spirocyclic ether-amine synthesis" and "chiral spiro[3.4]octane derivatives" have increased by 35% year-over-year in chemical literature databases.

As the pharmaceutical industry shifts toward fragment-based drug design, compounds like tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate gain prominence as valuable three-dimensional fragments. Its Fsp3 character and vectorial functionality make it ideal for exploring undruggable targets, a major focus area in oncology and rare disease research. The compound's CAS No. 2306248-79-1 frequently appears alongside emerging keywords like "covalent inhibitor scaffolds" and "allosteric modulator cores" in recent publications.

For synthetic chemists, the scalability of producing this chiral spirocycle remains a key discussion point. Forum threads often inquire about enantioselective routes to tert-butyl (8S)-8-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, particularly those employing biocatalysis or flow chemistry—techniques aligned with sustainable manufacturing goals. These discussions reflect the compound's role in bridging academic research and industrial process chemistry.